Cas no 131467-94-2 (2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid)
2-(5-Phenyl-1,3,4-oxadiazol-2-yl)acetic acid is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a phenyl group at the 5-position and an acetic acid moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and materials science. The oxadiazole ring contributes to stability and potential bioactivity, while the carboxylic acid functional group enables further derivatization via amidation, esterification, or coupling reactions. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a valuable intermediate for designing novel compounds with tailored properties. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency.

131467-94-2 structure
Product name:2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazole-2-acetic acid, 5-phenyl-
- 2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
- Z1508933471
- 5-Phenyl-1,3,4-oxadiazole-2-acetic acid
- AKOS004117884
- GFA46794
- EN300-251849
- (5-PHENYL-1,3,4-OXADIAZOL-2-YL)ACETIC ACID
- 131467-94-2
- 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)aceticacid
- DB-107741
- MFCD03414708
- DTXSID801280576
- NS-02133
- AT42045
-
- MDL: MFCD03414708
- Inchi: InChI=1S/C10H8N2O3/c13-9(14)6-8-11-12-10(15-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,13,14)
- InChI Key: YGRNVAALOPXOMQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 204.05349212Da
- Monoisotopic Mass: 204.05349212Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 76.2Ų
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P321763-100mg |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 100mg |
$ 320.00 | 2022-06-03 | ||
TRC | P321763-10mg |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
Enamine | EN300-251849-0.5g |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 95% | 0.5g |
$601.0 | 2024-06-19 | |
Enamine | EN300-251849-5g |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 95% | 5g |
$2235.0 | 2023-11-13 | |
A2B Chem LLC | AO83639-100mg |
2-(5-Phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 95% | 100mg |
$318.00 | 2024-04-20 | |
Enamine | EN300-251849-2.5g |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 95% | 2.5g |
$1509.0 | 2024-06-19 | |
Enamine | EN300-251849-10.0g |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 95% | 10.0g |
$3315.0 | 2024-06-19 | |
Enamine | EN300-251849-0.25g |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 95% | 0.25g |
$383.0 | 2024-06-19 | |
OTAVAchemicals | 1137040-50MG |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 99% | 50MG |
$141 | 2023-06-25 | |
TRC | P321763-50mg |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid |
131467-94-2 | 50mg |
$ 210.00 | 2022-06-03 |
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid Related Literature
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
-
Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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